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Compound of Interest

Compound Name: 5-Nitrobenzo[d]oxazol-2(3H)-one

Cat. No.: B458946 Get Quote

Essential Safety and Handling Guide for 5-
Nitrobenzo[d]oxazol-2(3H)-one
This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling 5-Nitrobenzo[d]oxazol-2(3H)-one (CAS No: 3889-13-2). Adherence

to these guidelines is critical for ensuring the safety of researchers, scientists, and drug

development professionals in a laboratory setting.

Chemical Hazards: 5-Nitrobenzo[d]oxazol-2(3H)-one is a hazardous substance. It is harmful

if swallowed, in contact with skin, or inhaled.[1] It causes skin irritation and serious eye

irritation.[1][2] It may also cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the primary defense

against exposure. The following table outlines the recommended PPE for handling 5-
Nitrobenzo[d]oxazol-2(3H)-one.
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Situation Required PPE Specifications & Notes

Routine Handling (Small

Quantities)

Eye/Face ProtectionHand

ProtectionLab Coat

Chemical safety goggles or a

face shield that meets OSHA

29 CFR 1910.133 or European

Standard EN166 standards.[3]

[4]Chemically resistant gloves

(e.g., nitrile rubber). Always

inspect gloves for integrity

before use.[3]Standard

laboratory coat.

Risk of Dust/Aerosol

Generation
Respiratory Protection

A NIOSH/MSHA-approved

respirator is required.[5] For

dust generation, an N95 dust

mask or handling the

substance under a certified

chemical fume hood is

recommended.[3] In cases of

exceeded exposure limits or

irritation, a full-face respirator

should be used.[6]

Large Spills or Releases Full Body Protection

Splash goggles, a full suit, dust

respirator, boots, and gloves

are necessary. A self-contained

breathing apparatus may be

required depending on the

scale of the spill.[3]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is essential for minimizing the risks associated with handling 5-
Nitrobenzo[d]oxazol-2(3H)-one.

1. Preparation and Engineering Controls:
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Ventilation: Always handle this chemical in a well-ventilated area. For any procedure that

may generate dust, use a certified chemical fume hood.[1][3]

Eyewash & Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[3][4]

PPE Inspection: Before starting any work, thoroughly inspect all PPE for any signs of

damage or degradation.[3] Do not use compromised equipment.

2. Handling the Chemical:

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling is complete

and before leaving the work area.[1][3] Do not eat, drink, or smoke in the work area.[1][7]

Avoiding Contamination: Keep containers securely sealed when not in use.[1] Avoid physical

damage to containers.[1]

3. Emergency Procedures:

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[1][7] Remove contact

lenses, if present and easy to do. Continue rinsing.[1][7] If eye irritation persists, get medical

advice.[7]

Skin Contact: If on skin, wash with plenty of soap and water.[1] If skin irritation occurs, seek

medical attention.[7] Take off contaminated clothing and wash it before reuse.[1][7]

Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing.[1][7] Call a poison center or doctor if you feel unwell.[7]

Ingestion: If swallowed, call a poison center or doctor if you feel unwell.[7] Rinse mouth.[7]

Disposal Plan
Proper disposal of 5-Nitrobenzo[d]oxazol-2(3H)-one and any contaminated materials is

crucial to prevent environmental contamination and ensure safety.
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Material to be Disposed Of Disposal Procedure

Unused or Waste 5-Nitrobenzo[d]oxazol-2(3H)-

one

Dispose of contents/container to an approved

waste disposal plant. Collect and arrange for

disposal.[6]

Contaminated PPE (Gloves, lab coat, etc.)

Place in a sealed, labeled container for disposal

as chemical waste. Do not mix with general

laboratory trash.

Empty Containers

Triple rinse with a suitable solvent. The rinsate

should be collected and treated as hazardous

waste. Dispose of the rinsed container in

accordance with local, state, and federal

regulations.

Spill Cleanup Materials

Mix with sand or similar inert absorbent material,

sweep up, and keep in a tightly closed container

for disposal.[5]
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Safe handling workflow for 5-Nitrobenzo[d]oxazol-2(3H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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